Cas no 163685-98-1 (Butanimidamide,N-phenyl-)
Butanimidamide,N-phenyl- structure
Product Name:Butanimidamide,N-phenyl-
CAS No:163685-98-1
MF:C10H14N2
MW:162.231562137604
CID:110285
Update Time:2024-01-24
Butanimidamide,N-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Butanimidamide,N-phenyl-
- Butanimidamide, N-phenyl-
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- Inchi: 1S/C10H14N2/c1-2-6-10(11)12-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H2,11,12)
- InChI Key: JFKYXTAPLYJLEC-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1)(=N)CCC
Computed Properties
- Exact Mass: 162.11582
- Monoisotopic Mass: 162.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.4A^2
Experimental Properties
- PSA: 35.88
Butanimidamide,N-phenyl- Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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